Cas no 1448037-65-7 (3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea)

• Product Name: 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea
• CAS No: 1448037-65-7
• MF: C₁₈H₁₃F₅N₂O₂
• MW: 384.300041913986
• CID: 6428724
• PubChem ID: 71803047
• Update Time: 2025-05-20

3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea
• 1448037-65-7
• 1-(2,6-difluorophenyl)-3-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)urea
• F6412-1938
• 3-(2,6-difluorophenyl)-1-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}urea
• 1-(2,6-difluorophenyl)-3-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]urea
• AKOS024554769

• Inchi： 1S/C18H13F5N2O2/c19-14-7-4-8-15(20)16(14)25-17(26)24-9-1-2-10-27-13-6-3-5-12(11-13)18(21,22)23/h3-8,11H,9-10H2,(H2,24,25,26)
• InChI Key： KDXCADOYNLWBEQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC#CCNC(NC1C(=CC=CC=1F)F)=O)(F)F

Computed Properties

• Exact Mass: 384.08971847g/mol
• Monoisotopic Mass: 384.08971847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea

Introduction to 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea (CAS No. 1448037-65-7)

3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea, also known by its CAS number 1448037-65-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a difluorophenyl group, and a trifluoromethyl-substituted phenoxybutynyl chain. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The development of new pharmaceutical agents often hinges on the discovery and optimization of compounds with specific biological activities. 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea has shown promise in various preclinical studies, particularly in the areas of cancer therapy and anti-inflammatory treatments. The presence of the urea functional group is known to enhance the binding affinity of molecules to specific protein targets, making it a valuable scaffold in drug design.

The difluorophenyl moiety in 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea contributes to its lipophilicity and metabolic stability, which are crucial properties for ensuring effective drug delivery and prolonged therapeutic effects. Additionally, the trifluoromethyl group enhances the compound's hydrophobicity and can influence its pharmacokinetic profile, potentially leading to improved bioavailability and reduced toxicity.

Recent research has highlighted the potential of 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea as an inhibitor of specific enzymes involved in cancer cell proliferation. Studies have shown that this compound can effectively inhibit the activity of kinases such as PI3K and mTOR, which are key regulators of cell growth and survival. By targeting these enzymes, 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea may offer a new approach to treating cancers that are resistant to conventional therapies.

In addition to its anti-cancer properties, 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea has also demonstrated anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby alleviating inflammation and associated symptoms.

The synthesis of 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the difluorophenyl urea intermediate, followed by the introduction of the trifluoromethyl-substituted phenoxybutynyl chain. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to optimize the synthesis process.

To further explore the potential applications of 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}urea, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to determine optimal dosing regimens and identify any potential side effects or interactions with other medications. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without major adverse effects.

In conclusion, 3-(2,6-difluorophenyl)-1-{4-3-(trifluoromethyl)phenoxybut-2-y n - 1 - y l } u r e a ( C A S N o . 1 4 4 8 0 3 7 - 6 5 - 7 ) s t r o n g > represents a promising candidate for the development of new therapeutic agents in oncology and inflammatory diseases. Its unique structural features and biological activities make it an attractive target for further research and development in the pharmaceutical industry.